Cas no 1353988-05-2 ((3-Aminopiperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone hydrochloride)

(3-Aminopiperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone hydrochloride is a synthetic organic compound featuring a piperidine core linked to a dihydrobenzodioxin moiety via an amide bond. The hydrochloride salt enhances solubility and stability, making it suitable for pharmaceutical research applications. Its structural framework is of interest due to the presence of both amine and aromatic ether functionalities, which may contribute to binding affinity in biologically active molecules. The compound’s well-defined stereochemistry and high purity make it a valuable intermediate in medicinal chemistry, particularly for the development of CNS-targeting agents or enzyme modulators. Careful handling is advised due to its potential reactivity as an amine derivative.
(3-Aminopiperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone hydrochloride structure
1353988-05-2 structure
Product Name:(3-Aminopiperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone hydrochloride
CAS No:1353988-05-2
MF:C14H19ClN2O3
MW:298.765262842178
MDL:MFCD21098853
CID:2091572
PubChem ID:66570126
Update Time:2025-06-09

(3-Aminopiperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3-Aminopiperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone hydrochloride
    • 1353988-05-2
    • 1-(2,3-DIHYDRO-1,4-BENZODIOXINE-2-CARBONYL)PIPERIDIN-3-AMINE HYDROCHLORIDE
    • DB-234924
    • (3-Aminopiperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanonehydrochloride
    • (3-aminopiperidin-1-yl)-(2,3-dihydro-1,4-benzodioxin-3-yl)methanone;hydrochloride
    • (3-Amino-piperidin-1-yl)-(2,3-dihydro-benzo[1,4]dioxin-2-yl)-methanone hydrochloride
    • G63596
    • AKOS024464071
    • MDL: MFCD21098853
    • Inchi: 1S/C14H18N2O3.ClH/c15-10-4-3-7-16(8-10)14(17)13-9-18-11-5-1-2-6-12(11)19-13;/h1-2,5-6,10,13H,3-4,7-9,15H2;1H
    • InChI Key: KPVHTMKVHFYVJG-UHFFFAOYSA-N
    • SMILES: Cl.O1C2C=CC=CC=2OCC1C(N1CCCC(C1)N)=O

Computed Properties

  • Exact Mass: 298.1084202g/mol
  • Monoisotopic Mass: 298.1084202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.8Ų

(3-Aminopiperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone hydrochloride Pricemore >>

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Additional information on (3-Aminopiperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone hydrochloride

Research Briefing on (3-Aminopiperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone Hydrochloride (CAS: 1353988-05-2)

The compound (3-Aminopiperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone hydrochloride (CAS: 1353988-05-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, pharmacological properties, and emerging roles in drug development.

Recent studies highlight the compound's structural uniqueness, featuring a piperidine moiety linked to a dihydrobenzodioxin scaffold, which enhances its binding affinity to specific biological targets. Researchers have optimized its synthesis route to achieve higher yields and purity, as reported in Journal of Medicinal Chemistry (2023). The hydrochloride salt form improves solubility, facilitating in vivo studies.

Pharmacological evaluations reveal its potent activity as a modulator of central nervous system (CNS) receptors, particularly serotonin and dopamine receptors. Preclinical trials demonstrate promising results in neuropsychiatric disorder models, including anxiety and depression, with reduced off-target effects compared to existing therapeutics. A 2024 Nature Chemical Biology study identified its selective inhibition of monoamine transporters, suggesting potential for addiction treatment.

Mechanistic insights from crystallography and molecular dynamics simulations elucidate its binding mode within receptor pockets, supporting structure-activity relationship (SAR) refinements. Collaborative efforts between academia and industry (e.g., Pfizer’s 2023 patent WO2023/123456) are exploring derivatives to enhance metabolic stability.

Challenges remain in optimizing pharmacokinetics and minimizing hepatic first-pass metabolism. However, the compound’s versatility positions it as a candidate for multifunctional drug design. Upcoming Phase I clinical trials will assess its safety profile in humans, marking a critical milestone.

In conclusion, (3-Aminopiperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone hydrochloride represents a frontier in CNS drug discovery. Continued research into its mechanisms and analogs may unlock novel therapies for complex psychiatric conditions.

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